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Compound of Interest

Compound Name: 2-Bromo-5-fluorobenzyl alcohol

Cat. No.: B1333231 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Bromo-5-fluorobenzyl Alcohol

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-5-fluorobenzyl alcohol (CAS No. 202865-66-5), a key intermediate in the

pharmaceutical and organic synthesis industries.[1][2] This document is intended for

researchers, scientists, and professionals involved in drug development and fine chemical

synthesis.

Core Physical and Chemical Properties
2-Bromo-5-fluorobenzyl alcohol is a solid, crystalline compound at room temperature.[3][4][5]

Its unique molecular structure, featuring both bromine and fluorine substituents on a benzyl

alcohol backbone, makes it a versatile building block for introducing specific functionalities into

more complex molecules.[2][4]

Quantitative Data Summary
The key physical properties of 2-Bromo-5-fluorobenzyl alcohol are summarized in the table

below. These values are critical for designing experimental conditions, including reaction setup,

purification, and storage.
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Property Value Source(s)

CAS Number 202865-66-5 [1][2][3][4][6]

Molecular Formula C₇H₆BrFO [7][8]

Molecular Weight 205.02 g/mol [7][8]

Appearance
Off-white to colorless

solid/crystal
[1][3][4][5]

Melting Point 91-94 °C [2][4]

Boiling Point 252.5 ± 25.0 °C (Predicted) [3]

Density 1.658 ± 0.06 g/cm³ (Predicted) [3]

Water Solubility Slightly soluble [1][3][4]

pKa 13.67 ± 0.10 (Predicted) [3]

Storage Conditions
Sealed in a dry place at room

temperature
[3][5]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail generalized standard procedures for measuring key properties and a

specific protocol for the synthesis of the title compound.

Determination of Melting Point
The melting point of 2-Bromo-5-fluorobenzyl alcohol can be determined using a standard

digital melting point apparatus.

Methodology:

Sample Preparation: A small, dry sample of the crystalline compound is finely crushed and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.
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Measurement: The temperature is increased at a controlled rate (e.g., 2 °C/min) near the

expected melting point.

Data Recording: The temperature range is recorded from the point at which the first drop of

liquid appears to the point at which the entire sample has melted into a clear liquid. For 2-
Bromo-5-fluorobenzyl alcohol, this range is typically observed between 91-94 °C.[2][4]

Synthesis of 2-Bromo-5-fluorobenzyl alcohol
This compound is typically synthesized via the reduction of its corresponding aldehyde, 2-

bromo-5-fluorobenzaldehyde.[1]

Materials:

2-bromo-5-fluorobenzaldehyde (369 mmol)

Ethanol (375 mL)

Sodium borohydride (118 mmol)

Water (9 mL)

Ethyl acetate

Saturated brine solution

Anhydrous sodium sulfate

Procedure:

A solution of 2-bromo-5-fluorobenzaldehyde (75.0 g, 369 mmol) in ethanol (375 mL) is

prepared in a reaction vessel and cooled to 0 °C in an ice bath.[1]

A solution of sodium borohydride (4.47 g, 118 mmol) in water (9 mL) is added slowly to the

cooled aldehyde solution.[1]

The reaction mixture is stirred at 0 °C for 1 hour.[1]

Upon reaction completion, water and ethyl acetate are added to the mixture.[1]
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The product is extracted into the organic phase using ethyl acetate. The organic extracts are

combined.[1]

The combined organic layer is washed with a saturated brine solution and subsequently

dried over anhydrous sodium sulfate.[1]

The solvent is removed by concentration under reduced pressure to yield 2-bromo-5-
fluorobenzyl alcohol as a colorless solid.[1]

Workflow and Process Visualization
To aid in the conceptualization of the experimental process, the following diagram illustrates the

synthesis workflow for 2-Bromo-5-fluorobenzyl alcohol.
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Caption: Synthesis workflow for 2-Bromo-5-fluorobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromo-5-fluorobenzyl alcohol | 202865-66-5 [chemicalbook.com]

2. nbinno.com [nbinno.com]

3. 202865-66-5 CAS MSDS (2-Bromo-5-fluorobenzyl alcohol) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

4. nbinno.com [nbinno.com]

5. 2-Bromo-5-fluorobenzyl alcohol | 202865-66-5 [sigmaaldrich.com]

6. 2-Bromo-5-fluorobenzyl alcohol | 202865-66-5 [chemicalbook.com]

7. scbt.com [scbt.com]

8. usbio.net [usbio.net]

To cite this document: BenchChem. [physical properties of 2-Bromo-5-fluorobenzyl alcohol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333231#physical-properties-of-2-bromo-5-
fluorobenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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